Cas no 61291-99-4 (Thiazole, 5-(chloromethyl)-4-methyl-2-(3-methylphenyl)-)

• Product Name: Thiazole, 5-(chloromethyl)-4-methyl-2-(3-methylphenyl)-
• CAS No: 61291-99-4
• MF: C₁₂H₁₂ClNS
• MW: 237.748380661011
• CID: 485616
• PubChem ID: 12307253
• Update Time: 2025-04-19

Thiazole, 5-(chloromethyl)-4-methyl-2-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-(chloromethyl)-4-methyl-2-(3-methylphenyl)-
• 5-(chloromethyl)-4-methyl-2-(3-methylphenyl)-1,3-thiazole
• 61291-99-4
• DTXSID10486891
• AKOS000321083

• Inchi： 1S/C12H12ClNS/c1-8-4-3-5-10(6-8)12-14-9(2)11(7-13)15-12/h3-6H,7H2,1-2H3
• InChI Key： DYVCKGKGPCHIDF-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)N=C(C2C=CC=C(C)C=2)S1

Computed Properties

• Exact Mass: 237.0378983g/mol
• Monoisotopic Mass: 237.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.1Ų